3-Bromo-6-(methylamino-d3)-pyridine

• Molecular Formula: C6H7BrN2
• Molecular Weight: 190.06 g/mol
• IUPAC Name: 5-bromo-N-(trideuteriomethyl)pyridin-2-amine
• InChI: InChI=1S/C6H7BrN2/c1-8-6-3-2-5(7)4-9-6/h2-4H,1H3,(H,8,9)/i1D3
• InChI Key: KHPPOPZLVCZUPV-FIBGUPNXSA-N
• Isomeric SMILES: [2H]C([2H])([2H])NC1=NC=C(C=C1)Br
• Canonical SMILES: CNC1=NC=C(C=C1)Br

Description

3-Bromo-6-(methylamino-d3)-pyridine (CAS: 1185306-63-1) is a deuterated pyridine derivative with a bromine atom at the 3-position and a deuterated methylamino group (-N(CD₃)) at the 6-position. Its molecular formula is C₆H₄BrD₃N₂, and it has a molecular weight of 190.06 g/mol . The deuterium labeling in the methylamino group makes this compound valuable in isotopic tracer studies, metabolic research, and pharmaceutical development, where enhanced stability or reduced metabolic degradation is required.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Structural Features

The target compound’s uniqueness lies in its substitution pattern and isotopic labeling. Below is a comparative analysis with structurally related bromopyridines:

Table 1: Structural Comparison of Bromopyridine Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Applications/Notes
3-Bromo-6-(methylamino-d3)-pyridine	3-Br, 6-N(CD₃)	C₆H₄BrD₃N₂	190.06	1185306-63-1	Isotopic labeling, drug metabolism
3-Amino-6-bromopyridine	3-NH₂, 6-Br	C₅H₅BrN₂	173.01	13534-97-9	Intermediate in organic synthesis
2-Bromo-3-methylpyridine	2-Br, 3-CH₃	C₆H₆BrN	172.02	3430-17-9	Ligand in coordination chemistry
3-Bromo-2-methyl-6-(methoxy-d3)-pyridine	3-Br, 2-CH₃, 6-O(CD₃)	C₇H₅BrD₃NO	205.07	1185319-83-8	Deuterated analog for NMR studies
6-Bromo-2-chloro-4-iodopyridin-3-amine	6-Br, 2-Cl, 4-I, 3-NH₂	C₅H₃BrClIN₂	307.35	1203499-68-6	Halogen-rich scaffold for catalysis

Functional Group Reactivity

• Deuterated Methylamino Group: The -N(CD₃) group in 3-Bromo-6-(methylamino-d3)-pyridine enhances metabolic stability compared to non-deuterated analogs, making it advantageous in pharmacokinetic studies .
• Halogen Reactivity : The bromine at position 3 allows for cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), similar to 6-Bromo-2-chloro-4-iodopyridin-3-amine, which undergoes sequential halogen substitutions .
• Amino vs. Methylamino Groups: Unlike 3-Amino-6-bromopyridine (position 3-NH₂), the methylamino-d3 group in the target compound introduces steric hindrance and alters electronic properties, affecting reactivity in nucleophilic substitutions .

Stability Considerations

• Deuterated compounds like 3-Bromo-6-(methylamino-d3)-pyridine exhibit enhanced stability in metabolic environments due to the kinetic isotope effect .
• Non-deuterated analogs (e.g., 3-Amino-2-bromo-6-methoxypyridine) may degrade faster under oxidative conditions .

Pharmaceutical Development

• The deuterated methylamino group in the target compound is critical for developing drugs with prolonged half-lives, a strategy employed in deuterated pharmaceuticals like Deutetrabenazine .
• 3-Amino-6-bromopyridine serves as a precursor for kinase inhibitors and antiviral agents due to its versatile amino-bromo substitution .

Material Science

• Halogen-rich analogs (e.g., 6-Bromo-2-chloro-4-iodopyridin-3-amine) are used in metal-organic frameworks (MOFs) and catalysis .

Commercial Availability and Cost

• Deuterated compounds like 3-Bromo-6-(methylamino-d3)-pyridine are typically custom-synthesized, with prices exceeding $400/g based on similar deuterated pyridines (e.g., 3-Bromo-2-methyl-6-(methoxy-d3)-pyridine) .
• Non-deuterated analogs (e.g., 6-Bromo-2-chloro-4-iodopyridin-3-amine) are commercially available at ~$400/g .